Cas no 891106-33-5 (N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891106-33-5
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 6129927
• PubChem ID: 7217701
• Update Time: 2025-06-07

N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-cyclohexyl-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• AB00678585-02
• AB00678585-01
• N-cyclohexyl-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• 891106-33-5
• N-cyclohexyl-2-[(6-pyridin-3-yl[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio]acetamide
• N-cyclohexyl-2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS005007690
• F2507-0324
• N-cyclohexyl-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• NCGC00274783-01

• Inchi： 1S/C18H20N6OS/c25-17(20-14-6-2-1-3-7-14)12-26-18-22-21-16-9-8-15(23-24(16)18)13-5-4-10-19-11-13/h4-5,8-11,14H,1-3,6-7,12H2,(H,20,25)
• InChI Key： DGLKAQLIVSGVSH-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 13.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891106-33-5): An Overview

N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891106-33-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyridazines and is characterized by its unique structural features, which include a cyclohexyl group, a pyridine ring, and a triazolopyridazine scaffold. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The triazolopyridazine core of N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is particularly noteworthy due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. Recent research has highlighted the importance of this scaffold in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

In the context of cancer research, N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has shown promising antiproliferative effects against several cancer cell lines. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. For instance, it has been reported to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer.

Moreover, the compound's ability to cross the blood-brain barrier makes it a valuable candidate for the treatment of central nervous system (CNS) disorders. Research has shown that N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide can effectively penetrate the brain and exert neuroprotective effects. This property is particularly important for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The process typically begins with the formation of the triazolopyridazine core through a multistep reaction sequence involving cyclization and functional group transformations. Subsequent steps involve the introduction of the cyclohexyl and pyridine moieties through selective substitution reactions.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide. These improvements have not only reduced the overall cost of synthesis but also enhanced the purity and quality of the final product. This is crucial for ensuring that the compound meets the stringent requirements for use in preclinical and clinical studies.

In preclinical studies, N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life in vivo, which are important factors for its potential use as an orally administered therapeutic agent. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects.

The potential applications of N-cyclohexyl-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide extend beyond cancer and CNS disorders. Ongoing research is exploring its efficacy in treating inflammatory diseases and viral infections. Preliminary data suggest that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell activation. Furthermore, its antiviral activity against certain RNA viruses has been reported in vitro.

In conclusion, N-cyclohexyl-2-{6-(pyridin-3-y\-l)-1,2,4-triazolo[4,3-b]pyridazin\-3-y\-lsulfanyl}acetamide (CAS No. 891106\-3\-5) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel drugs targeting various diseases. Continued research into this compound will likely uncover additional mechanisms of action and expand its utility in clinical settings.